Cas no 1214344-29-2 (Methyl 5-fluoro-6-(pyridin-3-yl)nicotinate)

• Product Name: Methyl 5-fluoro-6-(pyridin-3-yl)nicotinate
• CAS No: 1214344-29-2
• MF: C₁₂H₉FN₂O₂
• MW: 232.210466146469
• CID: 4925557
• Update Time: 2025-06-11

Methyl 5-fluoro-6-(pyridin-3-yl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-6-(pyridin-3-yl)nicotinate

• Inchi： 1S/C12H9FN2O2/c1-17-12(16)9-5-10(13)11(15-7-9)8-3-2-4-14-6-8/h2-7H,1H3
• InChI Key： ABACEMGVNMEDJM-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OC)=CN=C1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• XLogP3: 1.4
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on Methyl 5-fluoro-6-(pyridin-3-yl)nicotinate

Methyl 5-fluoro-6-(pyridin-3-yl)nicotinate (CAS No. 1214344-29-2): A Comprehensive Overview

Methyl 5-fluoro-6-(pyridin-3-yl)nicotinate (CAS No. 1214344-29-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, holds promise in various therapeutic applications, particularly in the realm of drug discovery and molecular biology. The presence of both fluorine and pyridine moieties in its molecular structure contributes to its distinct reactivity and potential biological activity.

The chemical structure of Methyl 5-fluoro-6-(pyridin-3-yl)nicotinate consists of a nicotinic acid derivative substituted with a fluorine atom at the 5-position and a pyridine ring at the 6-position. This configuration not only imparts unique electronic and steric properties but also enhances its solubility and bioavailability, making it an attractive candidate for further investigation. The fluorine atom, in particular, is known for its ability to modulate metabolic pathways and enhance drug stability, which are critical factors in pharmaceutical design.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to improve pharmacokinetic profiles. Studies have shown that fluorinated compounds often exhibit increased binding affinity to biological targets, prolonged half-life, and reduced susceptibility to metabolic degradation. The incorporation of a pyridine ring further enhances the compound's potential by providing a scaffold for further functionalization and interaction with biological systems.

Current research in the field of medicinal chemistry has highlighted the importance of Methyl 5-fluoro-6-(pyridin-3-yl)nicotinate as a versatile intermediate in the synthesis of more complex pharmacophores. Its structural features make it an excellent candidate for exploring new therapeutic avenues, particularly in the treatment of neurological disorders, inflammation, and infectious diseases. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors has been a focal point of several ongoing studies.

One of the most compelling aspects of Methyl 5-fluoro-6-(pyridin-3-yl)nicotinate is its potential as a scaffold for drug development. Researchers have leveraged its unique structure to design derivatives with enhanced pharmacological properties. For instance, modifications at the pyridine ring have been explored to improve binding affinity to specific enzymes and receptors. These efforts have led to the identification of several promising lead compounds that are currently undergoing preclinical evaluation.

The role of fluorine in modulating drug efficacy cannot be overstated. Fluorinated compounds have been successfully used in various therapeutic classes, including antiviral, anticancer, and anti-inflammatory agents. The electron-withdrawing nature of fluorine can enhance the binding interactions between a drug molecule and its target, leading to improved therapeutic outcomes. In the case of Methyl 5-fluoro-6-(pyridin-3-yl)nicotinate, this property is particularly relevant for developing drugs that require precise targeting and sustained activity.

Recent advancements in computational chemistry have also contributed to the understanding of how Methyl 5-fluoro-6-(pyridin-3-yl)nicotinate interacts with biological targets. Molecular modeling studies have provided insights into its binding mode and predicted its potential as an inhibitor or activator of various enzymes and receptors. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds virtualy before conducting expensive wet lab experiments.

The synthesis of Methyl 5-fluoro-6-(pyridin-3-yl)nicotinate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluorine atom at the 5-position is particularly challenging due to its high reactivity and tendency to undergo side reactions. However, recent developments in synthetic methodologies have made it possible to achieve this transformation with greater efficiency and selectivity.

In conclusion, Methyl 5-fluoro-6-(pyridin-3-yl)nicotinate (CAS No. 1214344-29-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential as a scaffold for drug development, make it a valuable compound for researchers exploring new therapeutic interventions. As our understanding of its pharmacological properties continues to grow, it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs.